Cas no 893386-90-8 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 893386-90-8
• MF: C₂₁H₂₁N₃O₅S
• MW: 427.47354388237
• CID: 5754602
• PubChem ID: 40833951
• Update Time: 2025-07-09

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio]-
• F1872-0362
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS024615005
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-[1-(2,4-dimethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• 893386-90-8
• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C21H21N3O5S/c1-26-15-4-5-16(18(10-15)27-2)24-8-7-22-21(24)30-12-20(25)23-11-14-3-6-17-19(9-14)29-13-28-17/h3-10H,11-13H2,1-2H3,(H,23,25)
• InChI Key： FDLQBDVJZUVWHH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1N(C2=CC=C(OC)C=C2OC)C=CN=1

Computed Properties

• Exact Mass: 427.12019195g/mol
• Monoisotopic Mass: 427.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 13.94±0.46(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893386-90-8)

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893386-90-8) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. With its unique combination of a benzodioxole moiety, an imidazole ring, and a dimethoxyphenyl group, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly intrigued by its sulfanylacetamide linkage, which may contribute to its biological activity.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, as they often serve as key building blocks for pharmaceuticals. The benzodioxole group, for instance, is known for its presence in several bioactive molecules, while the imidazole ring is a common feature in many enzyme inhibitors. This combination makes CAS No. 893386-90-8 a compelling subject for further study, especially in the context of targeted drug design and structure-activity relationship (SAR) investigations.

One of the most frequently asked questions about this compound revolves around its synthetic pathway. The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide typically involves multi-step reactions, including the formation of the imidazole core, followed by the introduction of the sulfanylacetamide side chain. Researchers are also keen to explore its physicochemical properties, such as solubility, stability, and lipophilicity, which are critical for its potential use in drug development.

Another area of interest is the compound's potential biological targets. Given its structural features, it may interact with enzymes or receptors involved in various signaling pathways. For example, the dimethoxyphenyl group could confer affinity for certain G-protein-coupled receptors (GPCRs), while the imidazole ring might inhibit specific cytochrome P450 enzymes. These possibilities make CAS No. 893386-90-8 a promising candidate for further pharmacological screening.

From a green chemistry perspective, the synthesis and application of this compound align with the growing demand for sustainable drug development. Researchers are exploring eco-friendly solvents and catalysts to optimize its production, reducing environmental impact. Additionally, the compound's potential as a lead molecule in drug discovery underscores the importance of computational chemistry tools, such as molecular docking and QSAR modeling, to predict its behavior and optimize its structure.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{1-(2,4-dimethoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 893386-90-8) represents a fascinating area of research with broad implications for medicinal chemistry. Its unique structure, combined with its potential biological activities, makes it a valuable subject for ongoing and future studies. As the scientific community continues to explore its properties and applications, this compound may pave the way for innovative therapeutic solutions.